Flavan-3-ols

Flavan-3-ols are a class of naturally occurring polyphenolic compounds widely found in plants, particularly in tea leaves and cocoa beans. These compounds play significant roles in various biological activities due to their antioxidant properties. Flavan-3-ols can be classified into three main types: catechins, gallocatechins, and epicatechin gallate. Among these, (−)-epigallocatechin gallate (EGCG) is one of the most studied derivatives, known for its potent anti-inflammatory and anticancer effects. Flavan-3-ols are valued in the food and pharmaceutical industries for their health benefits. They can be extracted from natural sources or synthesized for use as dietary supplements, preservatives, and functional ingredients in cosmetics. Due to their stability and biocompatibility, these compounds are also utilized in the development of drug delivery systems, enhancing therapeutic efficacy through their dual roles as antioxidants and signaling molecules. In conclusion, Flavan-3-ols represent a promising group of natural products with versatile applications across multiple industries, driven by their unique chemical properties and biological activities.

Chemical Name	CAS	MF
4,8-Bis(2,4-dihydroxyphenyl)2,6,10-tris(3,4-dihydroxyphenyl)-3,4,7,8,11,12-hexahydro-2H,6H,10H-benzo[1,2-b,3,4-b‘,5,6-b“]triphyran-3,7,11-triol	102258-24-2	C₄₅H₃₈O₁₆
3,7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan	128397-04-6	C₂₉H₂₂O₁₄
N/A	130932-35-3	C₃₀H₂₆O₁₁
3''-Me ether-(2R,3S,4R)-3,3',4',7-Tetrahydroxy-4-(2,3,4-trihydroxyphenyl)flavan	126655-02-5	C₂₂H₂₀O₈
(+)-afzelechin	36801-69-1	C₁₅H₁₄O₅
(+)-afzelechin	490-61-9	C₁₅H₁₄O₅
(2R,3S,4R,8S,9R)-4-(2,4-Dihydroxyphenyl)-2,8-bis(3,4-dihydroxyphenyl)-3,4,9,10-tetrahydro-2H,8H-benzo[1,2-b:3,4-b‘]dipyran-3,5,9-triol	130932-39-7	C₃₀H₂₆O₁₁
3',7-Bis-O-(3,4,5-trihydroxybenzoyl)-(2R,3S)-3,3',4',5,7-Pentahydroxyflavan	110784-26-4	C₂₉H₂₂O₁₄
Galloylrobidanol	17445-91-9	C₂₂H₁₈O₁₀
OHBF-B	176107-91-8	C₄₅H₃₆O₂₂

Related Literature

1. Atomic layer deposition of textured zinc nitride thin films

Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
2. Borophene as an extremely high capacity electrode material for Li-ion and Na-ion batteries†

Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
3. Characterisation of peroxidation products arising from culinary oils exposed to continuous and discontinuous thermal degradation processes†

Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
4. Bridge-substituted calix[4]arenes: syntheses, conformations and application†

Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
5. Bright and sensitive ratiometric fluorescent probe enabling endogenous FA imaging and mechanistic exploration of indirect oxidative damage due to FA in various living systems†

Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861

Recommended suppliers

Zouping Mingyuan Import and Export Trading Co., Ltd

Factory Trade Brand reagents

Company nature: Private enterprises
Heyuan Broad Spectrum Biotechnology Co., Ltd

Factory Trade Brand reagents

Company nature: Private enterprises
Hubei Tianan Hongtai Biotechnology Co.,Ltd

Factory Trade Brand reagents

Company nature: Private enterprises
Hubei Rhino Pharmaceutical Tech Co.,Ltd.

Factory Trade Brand reagents

Company nature: Private enterprises
Shanghai Xinsi New Materials Co., Ltd

Factory Trade Brand reagents

Company nature: Private enterprises